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Compound of Interest

Compound Name: ZINC110492

Cat. No.: B15546604

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for ZINC110492 was publicly available at the

time of this writing. The following guidance is based on the safety information for structurally

related zinc-containing compounds, primarily Zinc Diethyldithiocarbamate, and general

laboratory safety principles. Researchers must conduct a thorough risk assessment before

handling this compound and consult their institution's safety office.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with ZINC110492. Our aim is to furnish you with the

necessary procedural knowledge to ensure safe handling, storage, and disposal, thereby

fostering a secure and productive research environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is paramount to mitigate risks associated with

handling ZINC110492. The following table summarizes the recommended PPE based on the

potential hazards of similar zinc compounds.
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Body Part Recommended Protection Rationale

Eyes

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

Protects against potential eye

irritation or injury from dust

particles or splashes.[1]

Hands

Chemically resistant gloves

(e.g., nitrile). Gloves must be

inspected before use and

disposed of properly.

Prevents skin contact, which

may cause irritation or allergic

reactions.[1][2]

Body Laboratory coat.
Protects against contamination

of personal clothing.

Respiratory

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if dust is

generated or if working outside

a fume hood.

Minimizes inhalation of

potentially harmful dust or

aerosols.[2]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of ZINC110492
and ensuring a safe laboratory environment.

Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust formation.[1][2]

An emergency eyewash station and safety shower should be readily accessible.[3]

Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Wash hands thoroughly after handling.[1][2]
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Do not eat, drink, or smoke in the handling area.[2]

Avoid contact with skin and eyes.[2]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]

Keep away from oxidizing agents, strong acids, and strong bases.[3]

Accidental Release and Disposal
In the event of a spill or at the end of its lifecycle, ZINC110492 must be managed appropriately

to prevent environmental contamination and ensure personnel safety.

Accidental Release Measures:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further spread of the material.

Clean-up: For solid spills, carefully sweep or scoop up the material to avoid creating dust

and place it in a suitable, labeled container for disposal.[1]

Decontaminate: Clean the spill area thoroughly.

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[2]

Contaminated packaging should be treated as the chemical itself.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[1][3]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention if

irritation develops.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of a representative

organozinc compound, Zinc Diethyldithiocarbamate. These values should be considered as

estimates for ZINC110492.
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Property Value

Appearance White to off-white powder

Odor No data available

pH No data available

Melting Point/Freezing Point 179 - 181 °C

Boiling Point No data available

Flash Point No data available

Evaporation Rate No data available

Flammability No data available

Vapor Pressure No data available

Vapor Density No data available

Relative Density No data available

Solubility Insoluble in water

Partition Coefficient No data available

Auto-ignition Temperature No data available

Decomposition Temperature No data available

Viscosity No data available

Experimental Protocols
Detailed experimental protocols for ZINC110492 are not publicly available. Researchers should

develop their own protocols based on the specific requirements of their experiments,

incorporating the safety and handling information provided in this document.

Visual Workflow for Handling ZINC110492
The following diagram illustrates the standard operational workflow for the safe handling and

disposal of ZINC110492.
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Caption: Workflow for Safe Handling and Disposal of ZINC110492.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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